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Cat. No.: B15136944

Application Notes and Protocols: MYC Degrader
1 (TFA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

MYC degrader 1 (TFA), also referred to as compound A80.2HCI, is an orally bioavailable small
molecule that functions as a molecular glue to induce the degradation of the MYC oncoprotein.
[1][2] Deregulation of MYC is a hallmark of many human cancers, making it a critical
therapeutic target. MYC degrader 1 has been shown to restore the activity of the
retinoblastoma 1 protein (pRB1) and re-establish sensitivity of MY C-overexpressing cancer
cells to CDK4/6 inhibitors.[1][2][3] These application notes provide detailed protocols for the
preparation of MYC degrader 1 (TFA) stock solutions and summarize its solubility
characteristics to aid in experimental design.

Physicochemical Properties and Solubility

Proper solubilization is critical for the accurate and reproducible use of MYC degrader 1 (TFA)
in in vitro and in vivo experiments. The solubility of this compound can vary depending on the
solvent and the specific salt form.

Table 1: Solubility of MYC Degrader 1
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o Molarity
Form Solvent Solubility Notes Source
(approx.)
MYC Requires
DMSO 100 mg/mL 159.73 mM o [4]
degrader 1 sonication.
MYC
degrader 1 DMSO Soluble Not specified [5]
TFA
10% DMSO +
MYC
90% (20% Clear
degrader 1 ) > 5 mg/mL >6.76 mM ) [1]
SBE-B-CD in solution.
TFA _
Saline)
MYC
10% DMSO + Clear
degrader 1 ] =5 mg/mL >6.76 mM ) [1]
TEA 90% Corn Oil solution.

Note: The molecular weight of MYC degrader 1 is 626.07 g/mol , while MYC degrader 1 TFAis
reported as 740.09 g/mol .[3][4] Always refer to the batch-specific molecular weight provided on
the product vial or Certificate of Analysis for precise molarity calculations.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration DMSO
Stock Solution

This protocol describes the preparation of a high-concentration stock solution of MYC degrader
1 in DMSO, suitable for further dilution into aqueous media for in vitro assays.

Materials:
e MYC degrader 1 (or its TFA salt)
o Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials
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e \ortex mixer
¢ Ultrasonic bath/sonicator
Procedure:

o Weighing: Accurately weigh the desired amount of MYC degrader 1 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock
concentration (e.g., for a 10 mM stock solution of MYC degrader 1 TFA with a MW of 740.09
g/mol , add 135.1 pL of DMSO to 1 mg of the compound).

o Dissolution: Vortex the solution vigorously. If precipitation or incomplete dissolution is
observed, sonicate the solution in an ultrasonic bath.[4] Gentle heating to 37°C may also aid
in dissolution.[3][4]

o Storage: Once a clear solution is obtained, aliquot the stock solution into smaller volumes to
avoid repeated freeze-thaw cycles. Store the stock solutions at -20°C for short-term storage
(up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][3][4][6] Ensure the
vials are sealed tightly to protect from moisture and light.[1][3][4]

Table 2: Example Dilution Table for MYC degrader 1 TFA (MW: 740.09 g/mol )

Desired Stock Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1 mM 1.3512 mL 6.7559 mL 13.5119 mL

5mM 270.2 uL 1.3512 mL 2.7024 mL

10 mM 135.1 pL 675.6 uL 1.3512 mL

This table is adapted from data provided by GlpBio.[3]

Protocol 2: Preparation of a Working Solution for In Vivo
Studies
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This protocol is for the preparation of a working solution of MYC degrader 1 TFA suitable for in
vivo administration, using a co-solvent system.

Materials:

High-concentration DMSO stock solution of MYC degrader 1 TFA (e.g., 50 mg/mL)

20% SBE-B-CD in Saline or Corn QOil

Sterile tubes

Vortex mixer
Procedure:

« Initial Dilution: Prepare a high-concentration stock solution in DMSO as described in Protocol
1.

o Co-solvent Addition:

o For SBE-B-CD formulation: Add 100 pL of the 50 mg/mL DMSO stock solution to 900 pL of
20% SBE-B-CD in Saline to obtain a 1 mL working solution.[1]

o For Corn Oil formulation: Add 100 pL of the 50 mg/mL DMSO stock solution to 900 pL of
Corn oil to obtain a 1 mL working solution.[1]

o Mixing: Mix the solution thoroughly by vortexing to ensure homogeneity. The resulting
solution should be clear.[1]

o Administration: The prepared working solution is now ready for in vivo administration.

Visualized Workflows and Pathways
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Experimental Workflow: MYC Degrader 1 (TFA) Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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